Cas no 17394-14-8 (9H-Thioxanthene-9-carboxylic acid)

• Product Name: 9H-Thioxanthene-9-carboxylic acid
• CAS No: 17394-14-8
• MF: C₁₄H₁₀O₂S
• MW: 242.293002605438
• CID: 2782326
• PubChem ID: 12515654
• Update Time: 2025-04-21

9H-Thioxanthene-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30501035
• SCHEMBL5756547
• 9H-Thioxanthene-9-carboxylic acid
• 9-Thioxanthenylcarboxylic acid
• DHALJNUNTPESFN-UHFFFAOYSA-N
• thioxanthene-9-carboxylic acid
• 17394-14-8
• DTXCID90451845
• DB-197637

• Inchi： 1S/C14H10O2S/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H,(H,15,16)
• InChI Key： DHALJNUNTPESFN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(=O)O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 242.04015073g/mol
• Monoisotopic Mass: 242.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes